Cas no 14531-35-2 (Eicosanoic acid,3-oxo-, methyl ester)

• Product Name: Eicosanoic acid,3-oxo-, methyl ester
• CAS No: 14531-35-2
• MF: C₂₁H₄₀O₃
• MW: 340.540507316589
• CID: 223279
• PubChem ID: 84502
• Update Time: 2025-04-19

Eicosanoic acid,3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Eicosanoic acid,3-oxo-, methyl ester
• Methyl 3-oxoicosanoate
• Einecs 238-556-3
• METHYL 3-OXOEICOSANOATE
• 3-Ketoarachic acid methyl ester
• 3-Oxoicosanoic acid methyl ester
• Octadecanoylacetic acid methyl ester
• beta-keto-eicosanoic acid methyl ester
• NS00024728
• ZHYWEHNCZJJFQZ-UHFFFAOYSA-N
• 14531-35-2
• DTXSID40162979
• AKOS024333175
• SCHEMBL3687590
• methyl-3-oxoeicosanoate
• 3-OXO-EICOSANOIC ACID METHYL ESTER

• Inchi： 1S/C21H40O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22)19-21(23)24-2/h3-19H2,1-2H3
• InChI Key： ZHYWEHNCZJJFQZ-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 340.2979
• Monoisotopic Mass: 340.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37